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Compound of Interest

Compound Name:
2-chloro-N-(2-

methoxyethyl)acetamide

Cat. No.: B087373 Get Quote

An In-depth Technical Guide on the Safety and Handling of 2-chloro-N-(2-
methoxyethyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This document serves as a comprehensive technical guide on the safe handling, storage, and

emergency procedures for 2-chloro-N-(2-methoxyethyl)acetamide. As a Senior Application

Scientist, the goal is not merely to list procedures but to instill a deep understanding of the

causality behind them, fostering a proactive safety culture rooted in scientific principles. The

protocols described herein are designed as self-validating systems to ensure the highest level

of safety and experimental integrity.

Core Compound Profile and Hazard Identification
A foundational understanding of the physicochemical and toxicological properties of 2-chloro-
N-(2-methoxyethyl)acetamide is paramount before any laboratory work commences.

1.1. Physicochemical Data

Quantitative data for 2-chloro-N-(2-methoxyethyl)acetamide is summarized below. These

properties influence its behavior in various experimental conditions and inform appropriate

handling and storage protocols.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b087373?utm_src=pdf-interest
https://www.benchchem.com/product/b087373?utm_src=pdf-body
https://www.benchchem.com/product/b087373?utm_src=pdf-body
https://www.benchchem.com/product/b087373?utm_src=pdf-body
https://www.benchchem.com/product/b087373?utm_src=pdf-body
https://www.benchchem.com/product/b087373?utm_src=pdf-body
https://www.benchchem.com/product/b087373?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 23334-24-9

Molecular Formula C₅H₁₀ClNO₂

Molecular Weight 151.59 g/mol

Appearance Solid (form may vary)

Melting Point
39-41 °C (for the related compound 2-Chloro-N-

methoxy-N-methylacetamide)

Flash Point >104 °C (for related chloroacetamides)[1]

1.2. Toxicological Profile and Mechanistic Insight

The primary hazard associated with 2-chloro-N-(2-methoxyethyl)acetamide stems from the

reactivity of the α-chloroacetamide functional group. This group acts as an alkylating agent,

capable of reacting with nucleophilic residues in biological macromolecules. This reactivity is

the causal factor behind its toxicological profile. The hazards are consistent with other small-

molecule chloroacetamides.[2][3][4][5]

GHS Hazard Classifications (based on related compounds):

Acute Toxicity, Oral (Category 3/4): Toxic or harmful if swallowed.[2][3][4] The median lethal

dose (LD50) for the parent compound, chloroacetamide, is 138 mg/kg bw in rats, supporting

a "Toxic if swallowed" classification.[6][7]

Skin Irritation (Category 2): Causes skin irritation.[2]

Eye Irritation (Category 2): Causes serious eye irritation.[2]

Skin Sensitization (Category 1): May cause an allergic skin reaction.[3][4] Repeated or

prolonged contact can lead to sensitization.[5]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[2]
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Proactive Risk Mitigation and Safe Handling
Protocols
A multi-tiered strategy involving engineering controls, standard operating procedures, and

personal protective equipment is essential for mitigating the risks identified above.

2.1. Engineering Controls: The First Line of Defense

Engineering controls are designed to isolate the researcher from the chemical hazard.

Chemical Fume Hood: All manipulations of 2-chloro-N-(2-methoxyethyl)acetamide,

including weighing, transfers, and reaction workups, must be performed inside a certified

chemical fume hood. This is non-negotiable to prevent inhalation of airborne particles.[3]

Ventilation: The laboratory must have adequate general ventilation to ensure any fugitive

emissions are diluted and removed.

Safety Equipment: An operational and accessible safety shower and eyewash station are

mandatory in any laboratory where this compound is handled.[4]

2.2. Standard Operating Protocol: A Self-Validating Workflow

The following protocol for weighing and dissolving the compound is designed to be a self-

validating system, with safety checks built into the workflow.

Workflow for Weighing and Dissolving Solid 2-chloro-N-(2-methoxyethyl)acetamide

Phase 1: Preparation Phase 2: Chemical Handling Phase 3: Decontamination & Disposal

Verify Fume Hood
Certification is Current

Don Appropriate PPE
(Goggles, Lab Coat, Double Gloves)

Place All Equipment
(Balance, Glassware, Spatula)

Inside Hood

Tare Balance with
Weigh Paper/Boat

Carefully Dispense Solid
(Minimize Dust Generation)

Transfer Solid to
Reaction Vessel

Slowly Add Solvent
and Cap Vessel

Decontaminate Spatula
and Weigh Boat

Wipe Down Balance
and Hood Surface

Dispose of All Waste in
Labeled Hazardous Waste Container

Remove PPE Correctly
and Wash Hands

Click to download full resolution via product page
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Caption: A three-phase workflow for the safe handling of 2-chloro-N-(2-
methoxyethyl)acetamide.

Step-by-Step Methodology:

Preparation:

Confirm the fume hood certification is current.

Don all required PPE as specified in the next section.

To minimize traffic in and out of the containment area, place all necessary apparatus

(balance, glassware, spatula, solvent, waste container) into the fume hood before

introducing the chemical.

Chemical Handling:

Use a tared weigh paper or boat on the balance.

Dispense the solid compound slowly and carefully to prevent the generation of dust.[4]

Transfer the weighed solid into the designated reaction vessel.

Add the solvent slowly, allowing it to run down the side of the glassware to prevent

splashing. Immediately cap the vessel.

Decontamination and Disposal:

Thoroughly decontaminate all reusable items (e.g., spatula) before removing them from

the fume hood.

Wipe down the balance and the work surface of the fume hood.

All disposable items (gloves, weigh paper, wipes) that have come into contact with the

chemical must be placed in a clearly labeled, sealed hazardous waste container.[2][8]

Remove PPE in the correct order (gloves first), and thoroughly wash hands with soap and

water.[3]
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2.3. Personal Protective Equipment (PPE)

The selection of PPE is directly informed by the compound's hazard profile.

PPE Item Specification
Rationale and
Authoritative Grounding

Eye/Face Protection Chemical safety goggles

Protects against splashes and

airborne particles. Standard

safety glasses are insufficient.

Must conform to regulations

such as OSHA 29 CFR

1910.133 or European

Standard EN166.[1]

Hand Protection
Nitrile gloves (double-gloving

recommended)

Provides a barrier against skin

contact, irritation, and potential

sensitization. Gloves must be

inspected before use and

disposed of properly after

handling.[3][4][5]

Body Protection Lab coat

Protects skin and personal

clothing from contamination.

Contaminated clothing must be

removed immediately.[6][8]

Respiratory Protection

Not required if handled

exclusively within a certified

fume hood.

If there is a potential for

exposure outside of a fume

hood, a NIOSH-approved

respirator should be used.[8]

Emergency Response Protocols
Preparedness is key to mitigating the consequences of an accidental exposure or spill.

Logical Flow for Emergency Response to Exposure
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Skin Contact Eye Contact Inhalation Ingestion

Exposure Event

Remove Contaminated
Clothing Immediately

Flush Eyes at Eyewash
Station for 15 Minutes Move to Fresh Air Rinse Mouth with Water

Flush Skin with Water
for at Least 15 Minutes

Seek Medical Attention

Hold Eyelids Open

Seek IMMEDIATE
Medical Attention

If Breathing is Difficult,
Provide Oxygen

Seek Medical Attention

Do NOT Induce Vomiting

Seek IMMEDIATE
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safety and handling of 2-chloro-N-(2-
methoxyethyl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087373#safety-and-handling-of-2-chloro-n-2-
methoxyethyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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